Cas no 2091589-38-5 (3-Amino-1-(1-oxa-8-azaspiro[5.5]undecan-8-yl)propan-1-one)

• Product Name: 3-Amino-1-(1-oxa-8-azaspiro[5.5]undecan-8-yl)propan-1-one
• CAS No: 2091589-38-5
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 4775035
• Update Time: 2025-06-30

3-Amino-1-(1-oxa-8-azaspiro[5.5]undecan-8-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(1-oxa-8-azaspiro[5.5]undecan-8-yl)propan-1-one
• 3-Amino-1-(1-oxa-8-azaspiro[5.5]undecan-8-yl)propan-1-one

• Inchi： 1S/C12H22N2O2/c13-7-4-11(15)14-8-3-6-12(10-14)5-1-2-9-16-12/h1-10,13H2
• InChI Key： VRXBZERCJCNUPY-UHFFFAOYSA-N
• SMILES： O1CCCCC21CN(C(CCN)=O)CCC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 257
• XLogP3: -0.2
• Topological Polar Surface Area: 55.6

Additional information on 3-Amino-1-(1-oxa-8-azaspiro[5.5]undecan-8-yl)propan-1-one

3-Amino-1-(1-oxa-8-azaspiro[5.5]undecan-8-yl)propan-1-one (CAS No. 2091589-38-5): An Emerging Compound in Medicinal Chemistry

3-Amino-1-(1-oxa-8-azaspiro[5.5]undecan-8-yl)propan-1-one (CAS No. 2091589-38-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of spirocyclic compounds, which are known for their diverse biological activities and structural rigidity, making them attractive candidates for drug development.

The spirocyclic structure of 3-Amino-1-(1-oxa-8-azaspiro[5.5]undecan-8-yl)propan-1-one is characterized by a central spiro junction connecting two cyclic moieties, one of which is an oxacycle and the other an azacycle. This unique arrangement provides the molecule with enhanced conformational stability and reduced flexibility, which can be advantageous in optimizing pharmacokinetic and pharmacodynamic properties.

Recent studies have highlighted the potential of 3-Amino-1-(1-oxa-8-azaspiro[5.5]undecan-8-yl)propan-1-one in various therapeutic areas. One notable application is its use as a neuroprotective agent. Research conducted by a team at the University of California, Los Angeles (UCLA) demonstrated that this compound exhibits significant neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism of action appears to involve the modulation of key signaling pathways, including the inhibition of oxidative stress and the reduction of neuroinflammation.

In addition to its neuroprotective properties, 3-Amino-1-(1-oxa-8-azaspiro[5.5]undecan-8-yl)propan-1-one has shown promise as an antiproliferative agent in cancer research. A study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibits the proliferation of various cancer cell lines, including those resistant to conventional chemotherapeutic agents. The antiproliferative activity is attributed to its ability to induce apoptosis and disrupt cell cycle progression.

The pharmacokinetic profile of 3-Amino-1-(1-oxa-8-azaspiro[5.5]undecan-8-yl)propan-1-one has also been extensively studied. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it a suitable candidate for further clinical development. The compound demonstrates good oral bioavailability and a long half-life, which are crucial factors for ensuring effective drug delivery and sustained therapeutic effects.

To further explore the therapeutic potential of 3-Amino-1-(1-oxa-8-azaspiro[5.5]undecan-8-y l)propan - 1 - one, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects with various conditions, including neurodegenerative diseases and cancer. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported.

In conclusion, 3-Amino - 1 - ( 1 - oxa - 8 - azaspiro [ 5 . 5 ] undecan - 8 - yl ) propan - 1 - one ( CAS No . 2091589 - 38 - 5 ) represents a promising candidate in the field of medicinal chemistry . Its unique spirocyclic structure , combined with its diverse biological activities , positions it as a valuable lead compound for drug development . Ongoing research and clinical trials will continue to elucidate its full therapeutic potential , paving the way for new treatments in areas such as neurodegeneration and cancer .